N-[3-(methylthio)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-(3-methylsulfanylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H11NOS2/c1-15-10-5-2-4-9(8-10)13-12(14)11-6-3-7-16-11/h2-8H,1H3,(H,13,14)
• InChI Key: KMXMSUFIMWFLLI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2=CC=CS2
• Molecular Formula: C12H11NOS2
• Molecular Weight: 249.4 g/mol

Description

N-[3-(methylthio)phenyl]-2-thiophenecarboxamide, also known as MTTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thioamides and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. In

Scientific Research Applications

N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to exhibit anti-tumor effects by inducing apoptosis and inhibiting cell proliferation. It has also been shown to enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to these drugs. In addition, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Moreover, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of N-[3-(methylthio)phenyl]-2-thiophenecarboxamide is not fully understood. However, it is believed that N-[3-(methylthio)phenyl]-2-thiophenecarboxamide exerts its biological effects by modulating various signaling pathways involved in cell growth, proliferation, and apoptosis. For example, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has also been found to induce the expression of pro-apoptotic proteins such as Bax and caspase-3, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to exhibit a range of biochemical and physiological effects. In cancer cells, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to induce apoptosis, inhibit cell proliferation, and sensitize cells to chemotherapy drugs. In addition, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Moreover, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[3-(methylthio)phenyl]-2-thiophenecarboxamide in lab experiments is its ability to induce apoptosis and inhibit cell proliferation in cancer cells. Moreover, N-[3-(methylthio)phenyl]-2-thiophenecarboxamide has been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. However, one of the limitations of using N-[3-(methylthio)phenyl]-2-thiophenecarboxamide in lab experiments is its potential toxicity, as high doses of N-[3-(methylthio)phenyl]-2-thiophenecarboxamide have been found to induce cytotoxicity in normal cells.

Future Directions

There are several future directions for the research on N-[3-(methylthio)phenyl]-2-thiophenecarboxamide. One of the areas of interest is the development of novel drug delivery systems for N-[3-(methylthio)phenyl]-2-thiophenecarboxamide, which can enhance its bioavailability and reduce its toxicity. Moreover, the development of N-[3-(methylthio)phenyl]-2-thiophenecarboxamide derivatives with improved pharmacokinetic and pharmacodynamic properties is another area of interest. Furthermore, the use of N-[3-(methylthio)phenyl]-2-thiophenecarboxamide in combination with other drugs for the treatment of cancer and other diseases is another area of future research. Additionally, the elucidation of the exact mechanism of action of N-[3-(methylthio)phenyl]-2-thiophenecarboxamide is important for the development of more effective therapies.

Synthesis Methods

The synthesis of N-[3-(methylthio)phenyl]-2-thiophenecarboxamide involves the reaction between 3-(methylthio)aniline and 2-thiophenecarboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in anhydrous conditions using a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The product is obtained as a white solid and can be purified by recrystallization or column chromatography.